Cas no 1396854-49-1 (4-(5-chloro-2-fluorophenyl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one)

• Product Name: 4-(5-chloro-2-fluorophenyl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
• CAS No: 1396854-49-1
• MF: C₁₆H₁₃ClFNO₂
• MW: 305.731326818466
• CID: 6022531
• PubChem ID: 71793862
• Update Time: 2025-05-20

4-(5-chloro-2-fluorophenyl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-2-fluorophenyl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
• 4-(5-chloro-2-fluorophenyl)-2-methyl-4,5-dihydro-1,4-benzoxazepin-3(2H)-one
• 4-(5-chloro-2-fluorophenyl)-2-methyl-4,5-dihydrobenzo[f][1,4]oxazepin-3(2H)-one
• VU0540957-1
• AKOS024544320
• 4-(5-chloro-2-fluorophenyl)-2-methyl-5H-1,4-benzoxazepin-3-one
• F6247-0380
• 1396854-49-1

• Inchi： 1S/C16H13ClFNO2/c1-10-16(20)19(14-8-12(17)6-7-13(14)18)9-11-4-2-3-5-15(11)21-10/h2-8,10H,9H2,1H3
• InChI Key： YLSUXIAAPTVJCV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)N1C(C(C)OC2C=CC=CC=2C1)=O)F

Computed Properties

• Exact Mass: 305.0618845g/mol
• Monoisotopic Mass: 305.0618845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 4-(5-chloro-2-fluorophenyl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one

4-(5-Chloro-2-fluorophenyl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one (CAS No. 1396854-49-1): A Comprehensive Overview

4-(5-Chloro-2-fluorophenyl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one (CAS No. 1396854-49-1) is a synthetic compound that has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities and pharmacological properties.

The molecular structure of 4-(5-chloro-2-fluorophenyl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one is characterized by a benzoxazepine core with specific substituents that contribute to its distinct chemical and biological behavior. The presence of a 5-chloro and 2-fluoro substituent on the phenyl ring, along with a methyl group on the benzoxazepine ring, imparts unique physical and chemical properties to this compound. These substituents play a crucial role in modulating the compound's interactions with biological targets and its overall pharmacological profile.

Recent studies have highlighted the potential of 4-(5-chloro-2-fluorophenyl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one in various therapeutic areas. One of the key areas of interest is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders due to their ability to increase serotonin levels in the brain. Research has shown that 4-(5-chloro-2-fluorophenyl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one exhibits potent SSRI activity with a favorable side-effect profile compared to existing SSRIs.

In addition to its SSRI activity, 4-(5-chloro-2-fluorophenyl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one has also been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that this compound effectively reduces seizure activity in animal models of epilepsy. The mechanism underlying its anticonvulsant effects is thought to involve modulation of neurotransmitter systems and ion channels involved in seizure propagation.

The pharmacokinetic properties of 4-(5-chloro-2-fluorophenyl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one have been extensively studied to optimize its therapeutic use. Data from preclinical trials indicate that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Furthermore, it shows minimal interaction with cytochrome P450 enzymes, reducing the risk of drug-drug interactions.

Safety and toxicity profiles are critical considerations in the development of new pharmaceutical compounds. Extensive toxicological studies have been conducted on 4-(5-chloro-2-fluorophenyl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one, and results have shown that it is well-tolerated at therapeutic doses. Adverse effects observed in preclinical studies were generally mild and reversible upon discontinuation of treatment.

The potential applications of 4-(5-chloro-2-fluorophenyl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one extend beyond psychiatric disorders and epilepsy. Recent research has explored its anti-inflammatory properties and potential use in treating chronic pain conditions. Studies have shown that this compound can inhibit pro-inflammatory cytokines and reduce neuroinflammation in animal models of chronic pain.

In conclusion, 4-(5-chloro-2-fluorophenyl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one (CAS No. 1396854-49-1) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further clinical development. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in various medical conditions.